Cas no 2098025-44-4 ((1-(cyclopropylmethyl)-1h-imidazo[1,2-b]pyrazol-7-yl)methanol)

(1-(Cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol is a heterocyclic compound featuring an imidazo[1,2-b]pyrazole core functionalized with a cyclopropylmethyl group at the 1-position and a hydroxymethyl group at the 7-position. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopropylmethyl moiety enhances steric and electronic properties, while the hydroxymethyl group offers a versatile handle for further derivatization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability and synthetic accessibility further underscore its value in research and industrial settings.
(1-(cyclopropylmethyl)-1h-imidazo[1,2-b]pyrazol-7-yl)methanol structure
2098025-44-4 structure
Product Name:(1-(cyclopropylmethyl)-1h-imidazo[1,2-b]pyrazol-7-yl)methanol
CAS No:2098025-44-4
MF:C10H13N3O
MW:191.229721784592
CID:5727599
PubChem ID:121215106
Update Time:2025-06-28

(1-(cyclopropylmethyl)-1h-imidazo[1,2-b]pyrazol-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(cyclopropylmethyl)-1h-imidazo[1,2-b]pyrazol-7-yl)methanol
    • 1H-Imidazo[1,2-b]pyrazole-7-methanol, 1-(cyclopropylmethyl)-
    • AKOS026725690
    • [1-(cyclopropylmethyl)imidazo[1,2-b]pyrazol-7-yl]methanol
    • 2098025-44-4
    • F2198-7973
    • Inchi: 1S/C10H13N3O/c14-7-9-5-11-13-4-3-12(10(9)13)6-8-1-2-8/h3-5,8,14H,1-2,6-7H2
    • InChI Key: LFEDGEODRYVZDC-UHFFFAOYSA-N
    • SMILES: N1=CC(CO)=C2N(CC3CC3)C=CN12

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • pka: 14.40±0.10(Predicted)

(1-(cyclopropylmethyl)-1h-imidazo[1,2-b]pyrazol-7-yl)methanol Pricemore >>

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Additional information on (1-(cyclopropylmethyl)-1h-imidazo[1,2-b]pyrazol-7-yl)methanol

Comprehensive Overview of (1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol (CAS No. 2098025-44-4)

The compound (1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol (CAS No. 2098025-44-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[1,2-b]pyrazole core substituted with a cyclopropylmethyl group and a hydroxymethyl moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in inflammation and oncology-related pathways.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The imidazo[1,2-b]pyrazole scaffold is known for its electron-rich properties, which facilitate diverse chemical transformations. Recent publications highlight its utility in cross-coupling reactions and click chemistry, aligning with the growing demand for sustainable and efficient synthetic methodologies. Additionally, the cyclopropylmethyl substituent enhances metabolic stability, a critical factor in medicinal chemistry design.

In the context of drug development, CAS No. 2098025-44-4 is often discussed for its potential as a kinase inhibitor or GPCR modulator. These targets are hotspots in current therapeutic research, especially for autoimmune diseases and cancer immunotherapy. The compound’s hydroxymethyl group offers a handle for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. This adaptability resonates with the industry’s shift toward personalized medicine and targeted therapies.

From an SEO perspective, trending queries include "buy (1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol" and "2098025-44-4 supplier," reflecting commercial interest. However, the compound’s niche applications also drive searches like "imidazo[1,2-b]pyrazole derivatives in catalysis" and "cyclopropylmethyl medicinal chemistry." These long-tail keywords underscore its multidisciplinary relevance. Suppliers often emphasize high-purity grades and custom synthesis options to cater to academic and industrial clients.

Environmental and green chemistry considerations are another focal point. The compound’s potential as a biodegradable intermediate aligns with global sustainability goals. Researchers are investigating its use in metal-free catalysis and photocatalysis, addressing the demand for eco-friendly synthetic tools. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In summary, (1-(cyclopropylmethyl)-1H-imidazo[1,2-b]pyrazol-7-yl)methanol (CAS No. 2098025-44-4) exemplifies innovation at the intersection of chemistry and biology. Its structural features, combined with emerging applications, position it as a valuable asset in both academic research and industrial R&D. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable technologies.

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